Cas no 216983-03-8 (2,4,7-Trimethyldibenzothiophene)

• Product Name: 2,4,7-Trimethyldibenzothiophene
• CAS No: 216983-03-8
• Molecular Formula: C₁₅H₁₄S
• Molecular Weight: 226.33666
• CID: 253564
• PubChem ID: 6428292

2,4,7-Trimethyldibenzothiophene Properties

Names and Identifiers

• Dibenzothiophene,2,4,7-trimethyl-
• 2,4,7-Trimethyldibenzothiophene
• Dibenzothiophene,2,4,7-trimethyl
• DTXSID30423829
• 2,4,7-trimethyl-dibenzothiophene
• 216983-03-8
• 2,4,7-Trimethyldibenzo[b,d]thiophene
• YDWNRDFOOADVGC-UHFFFAOYSA-N
• SCHEMBL14797842
• Dibenzothiophene, 2,4,7-trimethyl

• InChIKey： YDWNRDFOOADVGC-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14S/c1-9-4-5-12-13-7-10(2)6-11(3)15(13)16-14(12)8-9/h4-8H,1-3H3
• SMILES： CC1C=C(C)C2SC3C=C(C)C=CC=3C=2C=1

Computed Properties

• Exact Mass: 226.08200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 226.08162162g/mol
• Heavy Atom Count: 16
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• LogP: 4.97970
• PSA: 28.24000
• Boiling Point: 380.1 °C at 760 mmHg
• Flash Point: 137.4 °C
• Density: 1.154